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Compound of Interest

n-(3,4,6-Trifluoro-2-
Compound Name:
nitrophenyl)acetamide

Cat. No.: B112570

For Researchers, Scientists, and Drug Development Professionals

N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is a fluorinated aromatic compound with potential
applications as a chemical intermediate in various research and development settings. This
technical guide provides a summary of its known chemical and physical properties. At present,
there is a notable absence of published literature detailing the biological activity of this specific
compound.

Chemical and Physical Properties

The fundamental properties of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide are summarized
below. This data is compiled from publicly available sources from chemical suppliers.
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Property Value

CAS Number 388-11-4

Molecular Formula CsHsF3N20s3

Molecular Weight 234.13 g/mol

Density 1.592 g/cm3[1]

Boiling Point 359.6 °C at 760 mmHg[1]

Appearance Not specified in available literature

Solubility Not specified in available literature
Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of N-(3,4,6-Trifluoro-2-
nitrophenyl)acetamide are not readily available in the scientific literature. However, the
synthesis would logically proceed via the acylation of its corresponding aniline precursor, 3,4,6-
trifluoro-2-nitroaniline.

A general synthetic approach is proposed in the workflow diagram below. It is important to note
that specific reaction conditions, such as the choice of solvent, acylating agent, catalyst,
temperature, and reaction time, would require optimization for this particular substrate.
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Proposed Synthesis Workflow
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Caption: A generalized workflow for the synthesis of N-(3,4,6-Trifluoro-2-

nitrophenyl)acetamide.

Experimental Protocols

As of the latest literature review, specific, validated experimental protocols for the synthesis,

purification, and analysis of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide have not been

published in peer-reviewed journals. Researchers interested in working with this compound
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would need to develop and validate their own methods, likely adapting procedures used for
structurally similar compounds.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature reveals no published studies on the
biological activity of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide. Consequently, there is no
data available regarding its mechanism of action, potential therapeutic targets, or effects on
any signaling pathways. The absence of such information suggests that this compound may be
a novel or relatively unexplored molecule in the context of drug discovery and development.

Conclusion

N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is a chemical entity with defined physical and
chemical properties. However, its biological profile remains uncharacterized in the public
domain. For researchers and professionals in drug development, this presents both a
challenge and an opportunity. The lack of existing data means that any investigation into its
biological effects would be novel. Future research would be required to elucidate any potential
therapeutic applications, mechanisms of action, and its role, if any, in biological signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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